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Introduction

Woodorien is a naturally occurring glucoside that has demonstrated significant antiviral
properties, particularly against Herpes Simplex Virus type 1 (HSV-1).[1] Isolated from the
rhizomes of Woodwardia orientalis, this compound has garnered interest within the scientific
community for its potential as a novel therapeutic agent. This technical guide provides a
comprehensive overview of the chemical structure of Woodorien, its physicochemical
properties, the experimental methodologies employed for its characterization, and its known
biological activities.

Chemical Structure and Properties

Woodorien, with the CAS number 155112-92-8, possesses the molecular formula C14H18009.
[2][3][4] Its systematic IUPAC name is methyl 4-O-(3-D-glucopyranosyl)-3-hydroxybenzoate.
The structure consists of a methyl 3-hydroxybenzoate moiety linked to a 3-D-glucopyranosyl
group via an O-glycosidic bond at the C4 position of the benzoate ring.

Table 1: Physicochemical Properties of Woodorien
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Property Value Source

CAS Number 155112-92-8 [2][3][4]

Molecular Formula C14H1809 [21[31[4]

Molecular Weight 330.29 g/mol [2]
methyl 4-O-(B-D-

IUPAC Name glucopyranosyl)-3- Inferred from structure
hydroxybenzoate
COC(=0)clcc(O)c(ccl)OC@

SMILES H]2--INVALID-LINK--
C0O)0)0">C@@HO

Appearance Amorphous powder

Solubility Information not available

Below is a 2D chemical structure of Woodorien.

Caption: 2D chemical structure of Woodorien.

Experimental Protocols
Isolation of Woodorien
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The isolation of Woodorien from the rhizomes of Woodwardia orientalis was achieved through
a bioassay-guided fractionation process. The general workflow for such a procedure is outlined
below. The initial hot aqueous and methanolic extracts of the plant material were tested for
antiviral activity, with the aqueous extract showing stronger inhibition of HSV-1.[1] This active
extract was then subjected to further fractionation.
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Caption: General workflow for the isolation of Woodorien.

Structure Elucidation

The chemical structure of Woodorien was determined using a combination of spectroscopic
techniques, primarily two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy.
[1] These methods are powerful tools for elucidating the connectivity and stereochemistry of
complex natural products.

o 1H-1H Correlation Spectroscopy (COSY): This experiment identifies protons that are coupled
to each other, typically through two or three bonds. This allows for the tracing of proton
networks within the molecule, such as the spin system of the glucose unit and the aromatic
protons of the benzoate ring.

o Heteronuclear Single Quantum Coherence (HSQC) or 1H-13C COSY: This experiment
correlates protons with their directly attached carbon atoms, providing unambiguous
assignment of carbon signals.

o Heteronuclear Multiple Bond Correlation (HMBC): This technique reveals long-range
couplings between protons and carbons (typically 2-3 bonds), which is crucial for connecting
different structural fragments. For Woodorien, HMBC would have been instrumental in
establishing the linkage between the glucose unit and the methyl 3-hydroxybenzoate moiety.

The general process for structure elucidation using these NMR techniques is depicted in the
following diagram.
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Caption: Workflow for the structure elucidation of Woodorien.

Biological Activity: Antiviral Effects against HSV-1

Woodorien has been identified as a potent inhibitor of Herpes Simplex Virus type 1 (HSV-1).[1]
The antiviral activity was initially assessed using a plaque reduction assay.

Plague Reduction Assay

This assay is a standard method to quantify the infectivity of a virus and to determine the
antiviral efficacy of a compound. The principle involves infecting a monolayer of host cells with
the virus in the presence of varying concentrations of the test compound. The formation of
plaques, which are localized areas of cell death caused by viral replication, is then monitored. A
reduction in the number or size of plaques indicates antiviral activity.

Table 2: Antiviral Activity of Woodorien against HSV-1
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Assay Virus Strain  Cell Line Parameter Value Source
Plaque Data not

Reduction HSV-1 Vero cells IC50 available in [1]
Assay abstract

Note: The specific IC50 value for Woodorien's anti-HSV-1 activity is not available in the
abstract of the primary publication and requires access to the full-text article.

Potential Mechanism of Action and Signaling Pathways

The precise mechanism by which Woodorien inhibits HSV-1 replication has not been
elucidated in the available literature. HSV-1 replication is a complex process that involves
multiple stages, including viral attachment and entry, viral DNA replication, and the assembly
and release of new virions. These processes are intricately linked with various host cell
signaling pathways.

Several key signaling pathways are known to be modulated by HSV-1 to facilitate its
replication. These include:

e Mitogen-Activated Protein Kinase (MAPK) pathway: This pathway is often activated during
HSV-1 infection and plays a role in regulating viral gene expression and replication.[5]

o PI3K/AKt/mTOR pathway: This pathway is crucial for cell survival and is often manipulated by
viruses to prevent apoptosis of the host cell, thereby ensuring a suitable environment for viral
replication.[6]

o NF-kB signaling pathway: This pathway is a key regulator of the inflammatory response and
can be activated by HSV-1 infection, which can in turn influence viral replication and host
immune responses.[5]

The following diagram illustrates a simplified overview of the HSV-1 replication cycle and
highlights potential stages where an antiviral compound like Woodorien might exert its
inhibitory effects.
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Caption: Simplified HSV-1 replication cycle and potential inhibitory points.

Further research is required to determine the specific molecular target of Woodorien and to
understand its impact on the signaling pathways involved in HSV-1 pathogenesis.
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Conclusion

Woodorien is a novel glucoside with a well-defined chemical structure and demonstrated anti-
HSV-1 activity. Its characterization has been accomplished through standard phytochemical
and spectroscopic methods. While its potential as an antiviral agent is promising, further
investigations are necessary to elucidate its precise mechanism of action, evaluate its efficacy
and safety in preclinical and clinical studies, and explore its activity against other viral
pathogens. This technical guide serves as a foundational resource for researchers and
professionals in the field of drug discovery and development who are interested in the
therapeutic potential of Woodorien.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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